molecular formula C2H6N2O2 B1618017 N-Nitrosoethanolamine CAS No. 98033-27-3

N-Nitrosoethanolamine

Cat. No.: B1618017
CAS No.: 98033-27-3
M. Wt: 90.08 g/mol
InChI Key: ACPNQDPDVJCEBP-UHFFFAOYSA-N
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Description

N-Nitrosoethanolamine, also known as this compound, is a useful research compound. Its molecular formula is C2H6N2O2 and its molecular weight is 90.08 g/mol. The purity is usually 95%.
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Scientific Research Applications

Water and Wastewater Treatment

Research on N-Nitrosoethanolamine and related compounds, primarily N-nitrosodimethylamine (NDMA), has focused on their formation and presence in water and wastewater treatment processes. Studies have developed methods for quantifying the concentration of organic precursors of NDMA, such as this compound, in wastewater and natural waters. These methods are vital for assessing and mitigating the risks associated with carcinogenic compounds in water treatment systems (Mitch, Gerecke, & Sedlak, 2003).

Environmental Impact and Disinfection By-Products

Another significant area of research is understanding the environmental impact of nitrosamines like this compound. They are often identified as disinfection by-products in chloraminated waters, posing a potential health hazard. Research efforts are directed towards understanding the mechanisms of nitrosamine formation during water disinfection processes and developing methods to mitigate their formation (Nawrocki & Andrzejewski, 2011).

Understanding Formation Mechanisms

Studies have also delved into the formation mechanisms of nitrosamines like this compound in various conditions. For instance, research has investigated the formation of NDMA from reactions involving monochloramine, a common disinfectant, and organic nitrogen-containing precursors. This research is crucial for developing strategies to prevent the formation of harmful nitrosamines in water treatment and other industrial processes (Choi & Valentine, 2002).

Removal Techniques

Efforts to develop removal techniques for this compound and related compounds from water sources are also a key area of research. Techniques such as reverse osmosis and UV treatment have been explored for their effectiveness in removing nitrosamines from water, which is critical for ensuring safe drinking water and mitigating environmental impacts (Plumlee, López‐Mesas, Heidlberger, Ishida, & Reinhard, 2008).

Properties

IUPAC Name

N-(2-hydroxyethyl)nitrous amide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C2H6N2O2/c5-2-1-3-4-6/h5H,1-2H2,(H,3,6)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ACPNQDPDVJCEBP-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C(CO)NN=O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C2H6N2O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID40243378
Record name N-Nitrosoethanolamine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40243378
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

90.08 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

98033-27-3
Record name N-Nitrosoethanolamine
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0098033273
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name N-Nitrosoethanolamine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40243378
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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